Cas no 1384427-91-1 (5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride)

• Product Name: 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride
• CAS No: 1384427-91-1
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 4595822
• PubChem ID: 71755976
• Update Time: 2025-06-08

5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-oxo-1-(pyridin-2-yl)pyrrolidine-3-carboxylic acid hydrochloride
• 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride

• Inchi： 1S/C10H10N2O3.ClH/c13-9-5-7(10(14)15)6-12(9)8-3-1-2-4-11-8;/h1-4,7H,5-6H2,(H,14,15);1H
• InChI Key： ZEDQDMLBHFDPMC-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1N=CC=CC=1.Cl

5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride

Introduction to 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 1384427-91-1)

5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 1384427-91-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (5S)-5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid hydrochloride, is a chiral molecule with potential therapeutic applications. Its unique structure and properties make it a valuable candidate for various biochemical and pharmacological studies.

The chemical structure of 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride consists of a pyrrolidine ring with an oxo group at the 5-position and a carboxylic acid group at the 3-position, substituted by a pyridine ring at the 1-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental conditions.

Recent studies have explored the biological activities of 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride has shown promise in neuropharmacology. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest potential applications in treating neurological disorders such as depression and Parkinson's disease.

The synthesis of 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride involves several steps, including the formation of the pyrrolidine ring, introduction of the oxo and carboxylic acid functionalities, and final substitution with the pyridine ring. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of chiral auxiliaries to ensure stereoselective synthesis, which is crucial for obtaining the desired enantiomer with optimal biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic potential, 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride is also used as a research tool in academic and industrial laboratories. Its ability to selectively target specific biological pathways makes it a valuable probe for understanding complex cellular processes. For example, researchers at Harvard University have utilized this compound to investigate signaling cascades involved in cell proliferation and apoptosis.

In conclusion, 5-oxo-1-(2-pyridyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 1384427-91-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting subject for ongoing studies in medicinal chemistry and pharmaceutical science. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in advancing our understanding of various diseases and developing novel treatments.